Cas no 1897761-02-2 (2H-Pyrido[3,2-b]-1,4-oxazine, 7-fluoro-3,4-dihydro-)

• Product Name: 2H-Pyrido[3,2-b]-1,4-oxazine, 7-fluoro-3,4-dihydro-
• CAS No: 1897761-02-2
• MF: C₇H₇FN₂O
• MW: 154.141684770584
• CID: 6090525
• PubChem ID: 115011957
• Update Time: 2025-06-25

2H-Pyrido[3,2-b]-1,4-oxazine, 7-fluoro-3,4-dihydro- Chemical and Physical Properties

Names and Identifiers

• 2H-Pyrido[3,2-b]-1,4-oxazine, 7-fluoro-3,4-dihydro-
• 7-fluoro-2H,3H,4H-pyrido[3,2-b][1,4]oxazine
• 7-Fluoro-3,4-dihydro-2H-pyrido[3,2-b][1,4]oxazine
• AT28732
• EN300-6813128
• 1897761-02-2

• Inchi： 1S/C7H7FN2O/c8-5-3-6-7(10-4-5)9-1-2-11-6/h3-4H,1-2H2,(H,9,10)
• InChI Key： QDJDVDRNCYRMLN-UHFFFAOYSA-N
• SMILES： O1CCNC2=NC=C(F)C=C12

Computed Properties

• Exact Mass: 154.05424101g/mol
• Monoisotopic Mass: 154.05424101g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 34.2Ų

Experimental Properties

• Density: 1.276±0.06 g/cm3(Predicted)
• Boiling Point: 260.0±40.0 °C(Predicted)
• pka: 7?+-.0.20(Predicted)

Additional information on 2H-Pyrido[3,2-b]-1,4-oxazine, 7-fluoro-3,4-dihydro-

Professional Introduction to 2H-Pyrido[3,2-b]-1,4-oxazine, 7-fluoro-3,4-dihydro (CAS No. 1897761-02-2)

The compound 2H-Pyrido[3,2-b]-1,4-oxazine, 7-fluoro-3,4-dihydro (CAS No. 1897761-02-2) represents a significant advancement in the field of medicinal chemistry, particularly in the design and synthesis of novel heterocyclic scaffolds. This molecule, characterized by its fused pyridine and oxazine rings with a fluorine substituent, has garnered attention due to its structural complexity and potential biological activity. The presence of the fluoro group at the 7-position introduces unique electronic and steric properties, making it a valuable candidate for further exploration in drug discovery.

Recent studies have highlighted the importance of oxazine derivatives in medicinal chemistry due to their ability to modulate various biological pathways. The 2H-Pyrido[3,2-b]-1,4-oxazine core serves as a versatile framework that can be modified to target specific therapeutic areas. For instance, derivatives of this scaffold have shown promise in inhibiting kinases and other enzymes involved in cancer progression. The fluorine atom at the 7-position not only enhances lipophilicity but also influences metabolic stability, making it an attractive feature for drug development.

In the context of contemporary research, this compound has been investigated for its potential role in addressing neurological disorders. The 7-fluoro substituent is known to improve binding affinity and selectivity, which is crucial for developing treatments that require high precision. Preliminary studies suggest that modifications to this scaffold could lead to compounds with enhanced efficacy against neurodegenerative diseases such as Alzheimer's and Parkinson's. The 3,4-dihydro moiety further contributes to the molecule's flexibility, allowing for structural optimization through various synthetic strategies.

The synthesis of 2H-Pyrido[3,2-b]-1,4-oxazine, 7-fluoro-3,4-dihydro involves intricate multi-step reactions that require careful consideration of reaction conditions and reagent selection. Advanced techniques such as transition metal catalysis and asymmetric synthesis have been employed to achieve high yields and enantioselectivity. The introduction of the fluoro group at the 7-position poses a challenge during synthesis but also offers opportunities for innovative methodologies. Researchers have explored various fluorination techniques to incorporate this substituent efficiently while maintaining the integrity of the core structure.

One of the most compelling aspects of this compound is its potential for further derivatization. By modifying different positions on the pyrido[3,2-b]-1,4-oxazine ring, chemists can generate a library of analogs with distinct biological profiles. For example, replacing or adding functional groups at the 3-position could alter binding interactions with target proteins. Such modifications are essential for optimizing pharmacokinetic properties and minimizing side effects. The versatility of this scaffold makes it an ideal platform for structure-activity relationship (SAR) studies.

Current research efforts are focused on leveraging computational methods to predict and validate the biological activity of 2H-Pyrido[3,2-b]-1,4-oxazine, 7-fluoro-3,4-dihydro derivatives. Molecular docking simulations have been particularly useful in identifying promising candidates for experimental testing. These virtual screening approaches enable researchers to screen thousands of compounds rapidly, significantly reducing the time and cost associated with traditional hit identification methods. The integration of machine learning algorithms has further enhanced predictive accuracy by analyzing large datasets of known bioactive molecules.

The impact of fluorine-containing compounds on medicinal chemistry cannot be overstated. The unique properties of fluorine atoms—such as their ability to influence metabolic pathways and enhance binding affinity—have led to numerous successful drugs on the market. In this regard, 7-fluoro derivatives like 2H-Pyrido[3,2-b]-1,4-oxazine represent a frontier area for innovation. Future studies are expected to uncover new therapeutic applications as researchers continue to explore the full potential of this class of compounds.

From a regulatory perspective, ensuring compliance with safety and quality standards is paramount when developing new chemical entities like 2H-Pyrido[3,2-b]-1,4-oxazine, 7-fluoro-3,4-dihydro (CAS No. 1897761-02-2). Rigorous testing is conducted to evaluate toxicity profiles and pharmacokinetic parameters before moving into clinical trials. Collaborative efforts between chemists、biologists、and pharmacologists are essential for translating laboratory findings into safe and effective therapies. This multidisciplinary approach ensures that promising candidates like this one are thoroughly validated before reaching patients.

In conclusion,2H-Pyrido[3,2-b]-1,4-oxazine, 7-fluoro, 3,4-dihydro (CAS No., 1897761,02-,) stands out as a significant compound in modern medicinal chemistry due to its structural complexity and potential biological activity。The combination of advanced synthetic methodologies、computational modeling、and interdisciplinary collaboration positions it as a cornerstone for future drug development。As research progresses，this molecule will continue to inspire innovation across multiple therapeutic domains，highlighting its enduring value in scientific exploration。